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Compound of Interest

Compound Name: (-)-Borneol

Cat. No.: B1667373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary natural sources of

enantiomerically pure (-)-borneol, a bicyclic monoterpenoid alcohol of significant interest in the

pharmaceutical and fragrance industries. The document details the quantitative yields and

purity of (-)-borneol from various plant species, outlines comprehensive experimental protocols

for its extraction and purification, and illustrates its biosynthetic pathway.

Principal Natural Sources of (-)-Borneol
(-)-Borneol, also known as l-borneol, is found in a variety of plants, often as a component of

their essential oils. While numerous plants contain borneol, only a select few are known to

produce it in high enantiomeric purity. The most notable and commercially significant natural

source of enantiomerically pure (-)-borneol is Blumea balsamifera (L.) DC., a perennial herb

belonging to the Asteraceae family.[1][2]

Other plant species have also been reported to contain high enantiomeric purities of (-)-
borneol, including certain species of Artemisia (such as Artemisia herba-alba), Origanum

vulgare (oregano), and feverfew.[3] However, the concentration and enantiomeric excess in

these sources can be highly variable depending on the specific chemotype, geographical

origin, and harvesting time.
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The following table summarizes the quantitative data on the yield and purity of (-)-borneol from

its primary natural source, Blumea balsamifera.

Natural
Source

Plant Part
Extraction
Method

Yield of (-)-
Borneol in
Volatiles
(%)

Purity of (-)-
Borneol
after
Purification
(%)

Reference

Blumea

balsamifera

(L.) DC.

Leaves

Improved

Hydrodistillati

on (IHD)

82
92 (after

sublimation)
[1][4][5]

Blumea

balsamifera

(L.) DC.

Leaves

Hydrodistillati

on-Solvent

Extraction

(HDSE)

45 Not specified [1][4][5]

Blumea

balsamifera

(L.) DC.

Leaves

Simultaneous

Distillation

and

Extraction

(SDE)

44

98 (after

silica gel

column

chromatograp

hy and

recrystallizati

on)

[1][2][4][5]

Blumea

balsamifera

(L.) DC.

Senescent

Leaves
Not specified

43.39 (in

essential oil)
Not specified [6][7]

Blumea

balsamifera

(L.) DC.

Mature

Leaves

(harvested in

December)

Not specified
35.22 (in

essential oil)
Not specified [6]
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Extraction of (-)-Borneol from Blumea balsamifera
Leaves
a) Improved Hydrodistillation (IHD) - Solvent-Free Method[1][4][5]

This method is designed for the efficient, environmentally friendly extraction of crude (-)-
borneol.

Apparatus: An improved hydrodistillation apparatus equipped with a vertical condenser tube.

Procedure:

Powdered leaves of Blumea balsamifera (e.g., 20 g, 40 mesh) are placed in a distillation

flask.

Water is added to the flask.

The mixture is heated to boiling and distilled for a specified period (e.g., 30 minutes).

The volatiles, rich in (-)-borneol, are collected. This method yields a higher concentration

of (-)-borneol in the initial extract compared to methods involving organic solvents.[1][4][5]

b) Simultaneous Distillation and Extraction (SDE)[2]

This method allows for the concurrent distillation and extraction of the volatile compounds.

Apparatus: A Clevenger-type apparatus modified for simultaneous distillation and extraction.

Procedure:

Fresh or dried leaves of Blumea balsamifera are subjected to hydrodistillation.

An organic solvent (e.g., n-hexane) is used in the extraction arm of the apparatus to

continuously extract the volatile components from the distillate.

The process is carried out for a sufficient duration to ensure complete extraction.

Purification of (-)-Borneol
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a) Sublimation[1][4][5]

Sublimation is an effective method for purifying crude (-)-borneol obtained from

hydrodistillation.

Procedure:

The crude (-)-borneol (volatiles from IHD) is placed in an evaporating dish.

A funnel is inverted over the dish.

The dish is heated to a temperature range of 100-180°C for 10-40 minutes.

The (-)-borneol sublimes and crystallizes on the cooler, inner surface of the funnel.

The purified (-)-borneol crystals are then collected. A purity of 92% with a recovery of 96%

has been reported using this method.[1][4][5]

b) Silica Gel Column Chromatography and Recrystallization[2]

This method can yield very high purity (-)-borneol.

Procedure:

The crude extract from SDE is concentrated.

The concentrate is subjected to silica gel column chromatography.

The column is eluted with a suitable solvent system to separate the (-)-borneol from other

components.

The fractions containing (-)-borneol are collected and combined.

The combined fractions are concentrated, and the (-)-borneol is further purified by

recrystallization from an appropriate solvent.

This process has been reported to yield (-)-borneol with a purity of 98%.[2]
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Biosynthesis of (-)-Borneol
The biosynthesis of borneol in plants occurs via the methylerythritol phosphate (MEP) pathway.

The chirality of the final borneol product is determined by the stereospecificity of the bornyl

diphosphate synthase (BPPS) enzyme.

Biosynthesis of Borneol
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Caption: Biosynthesis pathway of (-)-Borneol.

Experimental Workflow
The following diagram illustrates a general workflow for the extraction and purification of

enantiomerically pure (-)-borneol from Blumea balsamifera.
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Experimental Workflow for (-)-Borneol Production
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Caption: General workflow for (-)-Borneol extraction and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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